Cas no 204862-70-4 (3,5-Dimethoxyisonicotinaldehyde)
3,5-Dimethoxyisonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethoxyisonicotinaldehyde
- 3,5-dimethoxypyridine-4-carbaldehyde
- 3,5-DIMETHOXYPYRIDINE-4-CARBOXALDEHYDE
- 4-Pyridinecarboxaldehyde,3,5-dimethoxy-
- 3,5-dimethoxy-4-pyridine carboxaldehyde
- 3,5-dimethoxy-4-pyridinecarbaldehyde
- 3,5-dimethoxy-4-pyridinecarboxaldehyde
- WJPFKYRAVTUOIZ-UHFFFAOYSA-N
- FCH852573
- VP14410
- CM10828
- AX8019269
- F
-
- MDL: MFCD06410671
- Inchi: 1S/C8H9NO3/c1-11-7-3-9-4-8(12-2)6(7)5-10/h3-5H,1-2H3
- InChI Key: WJPFKYRAVTUOIZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=NC=C(C=1C=O)OC
Computed Properties
- Exact Mass: 167.05800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 139
- XLogP3: 0.3
- Topological Polar Surface Area: 48.4
Experimental Properties
- Density: 1.174
- PSA: 48.42000
- LogP: 0.91130
3,5-Dimethoxyisonicotinaldehyde Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Dimethoxyisonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177681-1g |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95% | 1g |
$574 | 2021-08-05 | |
| Chemenu | CM177681-5g |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95% | 5g |
$1851 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-US798-250mg |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95+% | 250mg |
2336CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-US798-1g |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95+% | 1g |
4533.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-US798-100mg |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95+% | 100mg |
1025CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D848971-50mg |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95% | 50mg |
898.20 | 2021-05-17 | |
| Chemenu | CM177681-250mg |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95% | 250mg |
$265 | 2022-06-12 | |
| Chemenu | CM177681-1g |
3,5-Dimethoxyisonicotinaldehyde |
204862-70-4 | 95% | 1g |
$679 | 2022-06-12 | |
| abcr | AB437884-250 mg |
3,5-Dimethoxyisonicotinaldehyde; . |
204862-70-4 | 250MG |
€389.00 | 2022-03-24 | ||
| abcr | AB437884-1 g |
3,5-Dimethoxyisonicotinaldehyde; . |
204862-70-4 | 1g |
€904.90 | 2022-03-24 |
3,5-Dimethoxyisonicotinaldehyde Suppliers
3,5-Dimethoxyisonicotinaldehyde Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3,5-Dimethoxyisonicotinaldehyde
Recent Advances in the Study of 3,5-Dimethoxyisonicotinaldehyde (CAS: 204862-70-4) in Chemical Biology and Pharmaceutical Research
3,5-Dimethoxyisonicotinaldehyde (CAS: 204862-70-4) is a key intermediate in the synthesis of various bioactive compounds and has garnered significant attention in chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders. This research brief consolidates the latest findings on the compound's synthesis, biological activity, and applications in drug discovery.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3,5-Dimethoxyisonicotinaldehyde via a modified Vilsmeier-Haack reaction, achieving a yield of 78% with high purity. The study emphasized the compound's role as a precursor for the development of kinase inhibitors, showcasing its utility in targeting cancer-related signaling pathways. Molecular docking simulations revealed strong binding affinities to key oncogenic kinases, suggesting its potential as a scaffold for anti-cancer drug design.
In the context of infectious diseases, research from Bioorganic & Medicinal Chemistry Letters (2024) explored the antimicrobial properties of derivatives synthesized from 3,5-Dimethoxyisonicotinaldehyde. The study reported significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. These findings underscore the compound's potential in addressing the global challenge of antibiotic resistance.
Further investigations into neurodegenerative applications were detailed in a recent ACS Chemical Neuroscience publication (2024). The study utilized 3,5-Dimethoxyisonicotinaldehyde to synthesize small molecules targeting amyloid-beta aggregation, a hallmark of Alzheimer's disease. In vitro assays demonstrated a 60% reduction in amyloid-beta fibril formation, highlighting the compound's promise as a therapeutic candidate for neurodegenerative disorders.
Ongoing research is also exploring the compound's utility in prodrug design and targeted drug delivery systems. A preprint from ChemRxiv (2024) described the development of pH-sensitive prodrugs using 3,5-Dimethoxyisonicotinaldehyde as a linker, enabling selective drug release in tumor microenvironments. This innovative approach could enhance the efficacy and reduce the side effects of chemotherapeutic agents.
In conclusion, 3,5-Dimethoxyisonicotinaldehyde (CAS: 204862-70-4) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its diverse biological activities, positions it as a critical component in the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.
204862-70-4 (3,5-Dimethoxyisonicotinaldehyde) Related Products
- 1849-54-3(3-Hydroxypyridine-4-carboxaldehyde)
- 654663-32-8(3-methoxypyridine-4-carboxylic acid)
- 666234-13-5(3-(methoxymethoxy)pyridine-4-carbaldehyde)
- 1849-52-1(3-methoxypyridine-4-carbaldehyde)
- 49635-01-0(5,7-dimethoxy-1H-Indole-4-carboxaldehyde)
- 83431-02-1(1-(3-Methoxypyridin-4-yl)ethanone)
- 89054-95-5(4-Pyridinecarboxamide,3-methoxy-)
- 142918-38-5(3-Methoxy-4-methylpyridine)
- 164077-50-3(3,5-Diethoxyisonicotinaldehyde)
- 444087-36-9(4-Pyridinecarboxylicacid,3,5-dimethoxy-(9CI))